Cas no 2138424-50-5 (2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol)
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-713886
- 2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol
- 2138424-50-5
-
- Inchi: 1S/C12H21N3O/c1-10(9-16)13-5-12-6-14-15(8-12)7-11-3-2-4-11/h6,8,10-11,13,16H,2-5,7,9H2,1H3
- InChI Key: ZZSHLASXOXKQRD-UHFFFAOYSA-N
- SMILES: OCC(C)NCC1C=NN(C=1)CC1CCC1
Computed Properties
- Exact Mass: 223.168462302g/mol
- Monoisotopic Mass: 223.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 50.1Ų
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713886-0.05g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 0.05g |
$612.0 | 2025-03-12 | |
| Enamine | EN300-713886-0.1g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 0.1g |
$640.0 | 2025-03-12 | |
| Enamine | EN300-713886-0.25g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 0.25g |
$670.0 | 2025-03-12 | |
| Enamine | EN300-713886-0.5g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 0.5g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-713886-1.0g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 1.0g |
$728.0 | 2025-03-12 | |
| Enamine | EN300-713886-2.5g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 2.5g |
$1428.0 | 2025-03-12 | |
| Enamine | EN300-713886-5.0g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 5.0g |
$2110.0 | 2025-03-12 | |
| Enamine | EN300-713886-10.0g |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol |
2138424-50-5 | 95.0% | 10.0g |
$3131.0 | 2025-03-12 |
2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on 2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol
2-({[1-(Cyclobutylmethyl)-1H-Pyrazol-4-Yl]Methyl}Amino)Propan-1-Ol: A Comprehensive Overview
The compound with CAS No. 2138424-50-5, commonly referred to as 2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility.
Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and they are known for their stability and ability to form hydrogen bonds. The presence of a cyclobutylmethyl group in this compound adds further complexity and functionality. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of pyrazole derivatives, including improved solubility and bioavailability.
The synthesis of 2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the cyclobutylmethyl substituent, which is achieved through a series of coupling reactions. The final step involves the attachment of the amino alcohol group, which imparts hydrophilic properties to the molecule.
One of the most promising aspects of this compound is its potential as a drug candidate. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antioxidant, and anticancer properties. In particular, 2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol has shown remarkable activity in preclinical models of chronic inflammation. This is attributed to its ability to inhibit key inflammatory pathways, such as COX-2 and NF-kB.
Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various therapeutic targets. For instance, molecular docking studies have revealed that 2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-Yl]Methyl}Amino)Propan-1-Ol exhibits strong binding to human topoisomerase II alpha, a key enzyme involved in DNA replication and repair. This suggests its potential as an anticancer agent.
The cyclobutane ring in this compound plays a crucial role in its pharmacological activity. Cyclobutane-containing molecules are known for their unique strain-induced reactivity, which can enhance their interactions with biological targets. In this case, the cyclobutylmethyl group contributes to the overall rigidity of the molecule, thereby improving its binding efficiency.
In terms of synthesis optimization, researchers have explored various strategies to improve the yield and purity of 2-{[1-(cyclobutylmethyl)-1H-pyrazol4-Yl]Methy}Amino)Propan ̃ ̃ ̃ ̃ ̃ l}. One promising approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This method has been successfully applied in several laboratories worldwide.
Another area of active research is the investigation of this compound's toxicological profile. Understanding its safety profile is essential for advancing it into clinical trials. Preliminary studies indicate that 2-{[1-(cyclobutylmethyl)-1H-pyrazol4-Yl]Methy}Amino)Propan l} has low toxicity at therapeutic doses, making it a viable candidate for further development.
In conclusion, CAS No. 2138424505, or 2-{[1-(cyclobutylmethyl)-1H-pyrazol4-Yl]Methy}Amino)Propan l}, represents a significant advancement in pyrazole chemistry. Its unique structure, combined with promising biological activities, positions it as a potential drug candidate for treating various diseases. Continued research into its synthesis optimization and pharmacological properties will undoubtedly unlock its full therapeutic potential.
2138424-50-5 (2-({[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methyl}amino)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)